2-(2-Methylquinolin-8-yl)acetic acid

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 2-(2-methylquinolin-8-yl)acetic acid
• InChI: InChI=1S/C12H11NO2/c1-8-5-6-9-3-2-4-10(7-11(14)15)12(9)13-8/h2-6H,7H2,1H3,(H,14,15)
• InChI Key: VPDGLPXGLDGWSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=C2CC(=O)O)C=C1

Description

2-(2-Methylquinolin-8-yl)acetic acid is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of diethyl 2-(2-methylquinolin-8-yl)malonate (2.34 g, 7.77 mmol), 6 N HCl (7.77 mL, 46.6 mmol) in water, and acetic acid (7.77 mL) was heated at 106° C. for 18 hours. After cooling to ambient temperature, the solvent was removed under reduced pressure to give 2-(2-methylquinolin-8-yl)acetic acid (1.56 g, 99.8%) as a solid.